Cas no 440365-50-4 (1,4-Dibutyl-3-phenyl-5,6,7,8-tetrahydroisoquinoline)

• Product Name: 1,4-Dibutyl-3-phenyl-5,6,7,8-tetrahydroisoquinoline
• CAS No: 440365-50-4
• MF: C₂₃H₃₁N
• MW: 321.498946428299
• CID: 2670095
• PubChem ID: 53427848
• Update Time: 2025-04-21

1,4-Dibutyl-3-phenyl-5,6,7,8-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1,4-dibutyl-3-phenyl-5,6,7,8-tetrahydroisoquinoline
• 1,4-DIBUTYL-3-PHENYL-5,6,7,8-TETRAHYDRO-ISOQUINOLINE
• 440365-50-4
• DTXSID40699659
• 1,4-Dibutyl-3-phenyl-5,6,7,8-tetrahydroisoquinoline

• Inchi： 1S/C23H31N/c1-3-5-14-21-19-15-10-11-16-20(19)22(17-6-4-2)24-23(21)18-12-8-7-9-13-18/h7-9,12-13H,3-6,10-11,14-17H2,1-2H3
• InChI Key： NEAJDCQMVXLVHX-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=C(CCCC)C2CCCCC=2C=1CCCC

Computed Properties

• Exact Mass: 321.245649993Da
• Monoisotopic Mass: 321.245649993Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 12.9Ų